N-Methyl-4-{[(3-methylphenoxy)acetyl]amino}benzamide
N-Methyl-4-{[(3-methylphenoxy)acetyl]amino}benzamide
Brand Name:
Vulcanchem
CAS No.:
1007739-81-2
VCID:
VC0349978
InChI:
InChI=1S/C17H18N2O3/c1-12-4-3-5-15(10-12)22-11-16(20)19-14-8-6-13(7-9-14)17(21)18-2/h3-10H,11H2,1-2H3,(H,18,21)(H,19,20)
SMILES:
CC1=CC(=CC=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)NC
Molecular Formula:
C17H18N2O3
Molecular Weight:
298.34g/mol
N-Methyl-4-{[(3-methylphenoxy)acetyl]amino}benzamide
CAS No.: 1007739-81-2
Main Products
VCID: VC0349978
Molecular Formula: C17H18N2O3
Molecular Weight: 298.34g/mol
![N-Methyl-4-{[(3-methylphenoxy)acetyl]amino}benzamide - 1007739-81-2](/images/no_structure.jpg)
| CAS No. | 1007739-81-2 |
|---|---|
| Product Name | N-Methyl-4-{[(3-methylphenoxy)acetyl]amino}benzamide |
| Molecular Formula | C17H18N2O3 |
| Molecular Weight | 298.34g/mol |
| IUPAC Name | N-methyl-4-[[2-(3-methylphenoxy)acetyl]amino]benzamide |
| Standard InChI | InChI=1S/C17H18N2O3/c1-12-4-3-5-15(10-12)22-11-16(20)19-14-8-6-13(7-9-14)17(21)18-2/h3-10H,11H2,1-2H3,(H,18,21)(H,19,20) |
| Standard InChIKey | NEHNPSRKYRSVMK-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)NC |
| Canonical SMILES | CC1=CC(=CC=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)NC |
| PubChem Compound | 8700343 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume